Cas no 1162262-41-0 (2-ethyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine)

• Product Name: 2-ethyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine
• CAS No: 1162262-41-0
• MF: C₁₂H₁₉BN₂O₂
• MW: 234.102463006973
• CID: 2614319
• PubChem ID: 45786238
• Update Time: 2025-06-09

2-ethyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine
• CS-32128
• MB09564
• 6-ETHYLPYRAZINE-2-BORONIC ACID PINACOL ESTER
• AKOS015946943
• 1162262-41-0

• Inchi： 1S/C12H19BN2O2/c1-6-9-7-14-8-10(15-9)13-16-11(2,3)12(4,5)17-13/h7-8H,6H2,1-5H3
• InChI Key： KEEYDWVSNOEHBZ-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC=C(CC)N=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 234.1539580Da
• Monoisotopic Mass: 234.1539580Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2Ų

Additional information on 2-ethyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine

Introduction to Compound CAS No. 1162262-41-0: 2-Ethyl-6-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyrazine

The compound with CAS No. 1162262-41-0, known as 2-Ethyl-6-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyrazine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound belongs to the class of pyrazines substituted with a dioxaborolane group and an ethyl substituent. The dioxaborolane moiety is particularly notable for its role in various chemical reactions and its potential applications in advanced materials.

Recent studies have highlighted the importance of pyrazine derivatives in the development of new materials with unique electronic properties. The pyrazine ring system is known for its aromaticity and ability to coordinate with metal ions, making it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). The substitution pattern of this compound—specifically the presence of an ethyl group at position 2 and a dioxaborolane group at position 6—plays a crucial role in determining its reactivity and stability.

The dioxaborolane group attached to the pyrazine ring introduces a boron-containing structure that can participate in various boron-centered reactions. This makes the compound a promising candidate for applications in organoboron chemistry. Recent research has explored the use of such compounds in cross-coupling reactions, where the dioxaborolane group acts as a boron nucleophile or electrophile depending on the reaction conditions.

In terms of synthesis, this compound can be prepared through a combination of nucleophilic substitution and coupling reactions. The ethyl group at position 2 provides steric hindrance, which can influence both the regioselectivity and yield of the reaction. Researchers have optimized synthetic pathways to enhance the efficiency of this process, ensuring that the compound can be produced in sufficient quantities for further studies.

The electronic properties of 2-Ethyl-6-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyrazine have been extensively studied using computational methods such as density functional theory (DFT). These studies reveal that the molecule exhibits distinct electronic transitions due to its conjugated system and substituent effects. The presence of the dioxaborolane group significantly alters the electronic structure compared to unsubstituted pyrazine derivatives.

One of the most exciting applications of this compound lies in its potential use as a building block for advanced materials. For instance, it has been employed in the synthesis of two-dimensional (2D) materials and nanomaterials with tailored electronic properties. The combination of pyrazine's aromaticity with the reactivity of the dioxaborolane group opens up new possibilities for designing materials with enhanced conductivity or optical properties.

Furthermore, recent advancements in green chemistry have led to investigations into more sustainable methods for synthesizing this compound. Researchers are exploring catalysts and reaction conditions that minimize waste and reduce environmental impact while maintaining high yields and product quality.

In conclusion, CAS No. 1162262-41-0: 2-Ethyl-6-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyrazine is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers working on novel materials and chemical processes. As ongoing studies continue to uncover new applications and optimize synthetic methods for this compound